Cas no 1806918-55-7 (Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate)

• Product Name: Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate
• CAS No: 1806918-55-7
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4863190
• Update Time: 2025-06-28

Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-6(15)2-4-7(8(11)12)5(10)3-13-9(4)14(16)17/h3,8H,2H2,1H3
• InChI Key： WKWMBUAOWLBPJD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CC(=O)OC)=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate

Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate (CAS No. 1806918-55-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate, identified by its CAS number 1806918-55-7, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its nitro and bromo substituents alongside a difluoromethyl group, plays a crucial role in the development of novel therapeutic agents. Its unique structural features make it an invaluable building block for chemists and pharmacologists working on innovative drug formulations.

The significance of Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate lies in its ability to serve as a precursor for a wide range of biologically active molecules. The presence of multiple reactive sites—specifically the bromo and nitro groups—facilitates diverse chemical transformations, enabling the synthesis of complex structures with high precision. This flexibility is particularly advantageous in medicinal chemistry, where the ability to modify molecular frameworks is essential for optimizing pharmacological properties.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, infectious disorders, and inflammatory conditions. The demand for innovative chemical entities has driven the exploration of novel intermediates like Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate. Its incorporation into drug candidates has shown promise in preclinical studies, where it has been utilized to create molecules with enhanced binding affinity and improved metabolic stability.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The nitro and bromo substituents provide handles for further functionalization, allowing chemists to design molecules that selectively interact with specific protein targets. For instance, researchers have leveraged Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate to develop inhibitors of tyrosine kinases, which play a pivotal role in cell signaling pathways associated with tumor growth and progression.

The difluoromethyl group is another key feature that contributes to the compound's utility. This moiety is known to enhance lipophilicity and metabolic stability, making it an attractive component in drug design. Recent studies have demonstrated that incorporating difluoromethyl groups into small molecule drugs can lead to improved pharmacokinetic profiles, thereby increasing their therapeutic efficacy. The ability to integrate this group into a pyridine core via Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate offers a streamlined approach to generating promising candidates for further development.

Furthermore, the bromo substituent on the pyridine ring provides an excellent site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. By utilizing Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate as a starting material, chemists can construct complex heterocyclic scaffolds that serve as precursors for a variety of bioactive compounds.

The pharmaceutical industry has also shown interest in this compound for its potential applications in antiviral and antibacterial drug discovery. The structural motifs present in Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate are reminiscent of known bioactive scaffolds, suggesting its utility in generating novel antimicrobial agents. Researchers have explored its derivatives as inhibitors of viral proteases and enzymes involved in bacterial metabolism, highlighting its broad applicability.

In conclusion, Methyl 5-bromo-4-(difluoromethyl)-2-nitropyridine-3-acetate (CAS No. 1806918-55-7) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes enable diverse chemical modifications, making it indispensable for the development of next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in drug discovery is poised to grow even further. The ongoing exploration of its derivatives promises to yield innovative solutions to pressing medical challenges.